N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-piperidin-1-ylquinazolin-1(2H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(5-fluoro-2-methylphenyl)-2-(2-oxo-4-piperidin-1-ylquinazolin-1(2H)-yl)acetamide is a useful research compound. Its molecular formula is C20H23N5O and its molecular weight is 349.438. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Biological Potentials : A study by Mehta et al. (2019) discusses the synthesis of related compounds, focusing on their antimicrobial and anticancer activities, as well as molecular docking studies. This research highlights the potential of these compounds in developing new antimicrobial and anticancer drugs (Mehta et al., 2019).
Antibacterial Agents : Zurenko et al. (1996) explored novel oxazolidinone analogs for their antibacterial properties. The study includes compounds with structural similarities, emphasizing their effectiveness against various bacterial clinical isolates (Zurenko et al., 1996).
Antiproliferative Activity through VEGFR-2-TK Inhibition : A study by Hassan et al. (2021) synthesized derivatives showing high anticancer activity. They focused on the inhibition of VEGFR-2, which is crucial in cancer treatment, and evaluated the compounds' ability to induce apoptosis and cell cycle arrest (Hassan et al., 2021).
Radiosynthesis for Imaging : Wang et al. (2014) researched the radiosynthesis of AZD8931, a compound structurally related to the query compound, for potential PET imaging applications in tracking EGFR, HER2, and HER3 signaling in cancer (Wang et al., 2014).
Antibacterial Activity of Fluoroquinolones : A study by Kuramoto et al. (2003) investigated fluoroquinolones, focusing on their potent antibacterial activities and the structure-activity relationship that contributes to their efficacy (Kuramoto et al., 2003).
Cardiovascular Effects : O'Connor et al. (2001) studied SL65.0472, a novel 5-HT receptor antagonist with implications in cardiovascular disease treatment. They evaluated its hemodynamic profile and effects on various cardiovascular parameters (O'Connor et al., 2001).
Properties
IUPAC Name |
1-(4-methylphenyl)-N-pentyl-5-pyridin-3-yltriazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H23N5O/c1-3-4-5-13-22-20(26)18-19(16-7-6-12-21-14-16)25(24-23-18)17-10-8-15(2)9-11-17/h6-12,14H,3-5,13H2,1-2H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PMALGZZLDUFEFX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCNC(=O)C1=C(N(N=N1)C2=CC=C(C=C2)C)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H23N5O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
349.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.